Cas no 1000339-56-9 (1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene)
1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene is a fluorinated aromatic compound characterized by its methoxy and trifluoromethoxy substituents, which impart unique electronic and steric properties. This structural configuration enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, where electron-withdrawing groups are often required to modulate reactivity or stability. The trifluoromethoxy group, in particular, contributes to increased lipophilicity and metabolic resistance, making it valuable in the design of bioactive molecules. Its well-defined chemical structure ensures consistent performance in coupling reactions and other transformations. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.
1000339-56-9 structure
Product Name:1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene
CAS No:1000339-56-9
MF:C9H9F3O2
MW:206.161773443222
CID:1029237
PubChem ID:26985616
Update Time:2025-11-02
1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene
- 3-Methyl-5-(trifluoromethoxy)anisole
- Benzene, 1-methoxy-3-methyl-5-(trifluoromethoxy)-
- 1000339-56-9
- SCHEMBL12994806
- MFCD08741404
- LCNOEWBAXFSPOO-UHFFFAOYSA-N
- DTXSID10650454
-
- Inchi： 1S/C9H9F3O2/c1-6-3-7(13-2)5-8(4-6)14-9(10,11)12/h3-5H,1-2H3
- InChI Key： LCNOEWBAXFSPOO-UHFFFAOYSA-N
- SMILES： FC(OC1=CC(=CC(C)=C1)OC)(F)F
Computed Properties
- Exact Mass: 206.05546401g/mol
- Monoisotopic Mass: 206.05546401g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 18.5Ų
1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013002147-1g |
3-Methyl-5-(trifluoromethoxy)anisole |
1000339-56-9 | 97% | 1g |
$1460.20 | 2023-09-04 |
1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
1000339-56-9 (1-Methoxy-3-methyl-5-(trifluoromethoxy)benzene) Related Products
- 706-27-4(1-Methyl-4-(trifluoromethoxy)benzene)
- 705-44-2(1-Methyl-3-(trifluoromethoxy)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
